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Compound of Interest

Compound Name: Methyl 4-bromo-3-methylbenzoate

Cat. No.: B120632

An In-depth Technical Guide to Methyl 4-bromo-3-methylbenzoate

Introduction

Methyl 4-bromo-3-methylbenzoate is an aromatic ester that serves as a significant
intermediate in organic synthesis. Its unique structure, featuring a bromine atom and a methyl
group on the benzene ring, makes it a versatile building block for the preparation of more
complex molecules. This guide provides a comprehensive overview of its physicochemical
properties, experimental protocols for its synthesis, its reactivity, and its applications in
research and development, particularly in the synthesis of natural products and other target
compounds.

Physicochemical Properties

The fundamental physical and chemical characteristics of Methyl 4-bromo-3-methylbenzoate
are summarized below. These properties are crucial for its handling, storage, and application in
various chemical reactions.
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Property Value Reference

CAS Number 148547-19-7 [11[2][3]

Molecular Formula CoHoBrO:z [2][3]

Molecular Weight 229.07 g/mol [2]
White to light orange solid;

Appearance ) ) [11[3]114]
Colorless low melting solid

Melting Point 36.0-45.0 °C [3]

Boiling Point 287.4 £ 20.0 °C (Predicted) [1]

Density 1.433 + 0.06 g/cm3 (Predicted) [1]

Solubility Soluble in Methanol [1]
Sealed in dry, Room

Storage [1]
Temperature

Flash Point >230 °F (>110 °C) [1]

Experimental Protocols
Synthesis of Methyl 4-bromo-3-methylbenzoate

A common and efficient method for the synthesis of Methyl 4-bromo-3-methylbenzoate is

through the Fischer esterification of 4-bromo-3-methylbenzoic acid.[1][5]

Materials:

4-bromo-3-methylbenzoic acid (1.0 eq)

Methanol (used as solvent and reactant)

Concentrated Sulfuric Acid (catalytic amount)

Saturated Sodium Bicarbonate solution

Silica Gel for column chromatography
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Procedure:

A concentrated solution of 4-bromo-3-methylbenzoic acid (e.g., 3 g, 13.19 mmol) is prepared
in methanol (15 ml).[1][5]

» A catalytic amount of concentrated sulfuric acid is added to the solution.[1][5]
e The reaction mixture is heated to reflux for 14 hours.[1][5]
 After the reaction is complete, the mixture is cooled to 0°C.[1][5]

e The reaction is neutralized by the careful addition of a saturated sodium bicarbonate
solution, which causes the product to precipitate.[1][5]

e The precipitated solid is collected by filtration.[1][5]

e The crude product is then purified by silica gel column chromatography to yield pure Methyl
4-bromo-3-methylbenzoate as a white solid (typical yield: ~97%).[1][5]
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Synthesis workflow for Methyl 4-bromo-3-methylbenzoate.

Reactivity and Applications

Methyl 4-bromo-3-methylbenzoate is a valuable intermediate due to its reactive sites, which
allow for further molecular elaboration.

Key Reactions
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e Suzuki Coupling: As an aromatic ester containing a bromide, it readily undergoes Suzuki
coupling reactions. For instance, it can be coupled with 2-chloroboronic acid to produce the
corresponding biaryl compound.[1][2][5] This reaction is fundamental in creating carbon-
carbon bonds, essential in drug discovery and materials science.

Applications in Synthesis

This compound serves as a key starting material in the synthesis of various complex
molecules:

It is used in the preparation of 4-bromo-3-vinylbenzoic acid.[1][5][6]

It can be a precursor for 4-bromo-3-(methylphenyl)methanol.[1][5][6]

It is a starting material in the total synthesis of (-)-martinellic acid, a natural product with
potential therapeutic activities.[1][5][6]

It is also used to prepare methyl (E)-4-bromo-3-[(phenylmethoxyimino)methyl]benzoate.[1][5]
[6]
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Reactivity and synthetic utility of Methyl 4-bromo-3-methylbenzoate.

Safety and Handling
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Based on available safety data sheets, Methyl 4-bromo-3-methylbenzoate is considered
hazardous.[4]

» Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[4]

 Precautionary Measures:

o

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

[¢]

Wash skin thoroughly after handling.[4]

[¢]

Use only in a well-ventilated area.[4]

[e]

Wear protective gloves, eye protection, and face protection.[4]
o First Aid:

o Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[4]

o Skin: Wash with plenty of soap and water.[4]

o Inhalation: Remove person to fresh air and keep comfortable for breathing.[4]
o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]
¢ Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[4]

This technical guide provides a detailed overview of Methyl 4-bromo-3-methylbenzoate for
researchers and professionals in the field of chemistry and drug development. The information
compiled herein is essential for its safe handling, effective use in synthesis, and for exploring its
potential in creating novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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